(2S)-2-[N-(tert-buto×ycarbonyl)aMino]-3-phenyl-O-(4-Methylphenylsulfonyl)propan-1-ol
(2S)-2-[N-(tert-buto×ycarbonyl)aMino]-3-phenyl-O-(4-Methylphenylsulfonyl)propan-1-ol
Brand Name:
Vulcanchem
CAS No.:
141403-49-8
VCID:
VC0169914
InChI:
InChI=1S/C21H27NO5S/c1-16-10-12-19(13-11-16)28(24,25)26-15-18(14-17-8-6-5-7-9-17)22-20(23)27-21(2,3)4/h5-13,18H,14-15H2,1-4H3,(H,22,23)/t18-/m0/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCC(CC2=CC=CC=C2)NC(=O)OC(C)(C)C
Molecular Formula:
C21H27NO5S
Molecular Weight:
405.5 g/mol
(2S)-2-[N-(tert-buto×ycarbonyl)aMino]-3-phenyl-O-(4-Methylphenylsulfonyl)propan-1-ol
CAS No.: 141403-49-8
Main Products
VCID: VC0169914
Molecular Formula: C21H27NO5S
Molecular Weight: 405.5 g/mol
![(2S)-2-[N-(tert-buto×ycarbonyl)aMino]-3-phenyl-O-(4-Methylphenylsulfonyl)propan-1-ol - 141403-49-8](/images/no_structure.jpg)
| CAS No. | 141403-49-8 |
|---|---|
| Product Name | (2S)-2-[N-(tert-buto×ycarbonyl)aMino]-3-phenyl-O-(4-Methylphenylsulfonyl)propan-1-ol |
| Molecular Formula | C21H27NO5S |
| Molecular Weight | 405.5 g/mol |
| IUPAC Name | [(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropyl] 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C21H27NO5S/c1-16-10-12-19(13-11-16)28(24,25)26-15-18(14-17-8-6-5-7-9-17)22-20(23)27-21(2,3)4/h5-13,18H,14-15H2,1-4H3,(H,22,23)/t18-/m0/s1 |
| Standard InChIKey | RQWPOWPOCHOWOX-SFHVURJKSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC[C@H](CC2=CC=CC=C2)NC(=O)OC(C)(C)C |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(CC2=CC=CC=C2)NC(=O)OC(C)(C)C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(CC2=CC=CC=C2)NC(=O)OC(C)(C)C |
| PubChem Compound | 11069512 |
| Last Modified | Nov 11 2021 |
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